Cas no 756411-91-3 (Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3S)-)

• Product Name: Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3S)-
• CAS No: 756411-91-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 549009
• PubChem ID: 21730183
• Update Time: 2025-04-19

Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3S)-
• (+)-(2S,3S)-trans-1-Isopropyl-2-methyl-3-phenylaziridine
• Aziridine, 2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3S)- (9CI)
• 756411-91-3
• Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-,(2S,3S)-(9ci)

• Inchi： 1S/C12H17N/c1-9(2)13-10(3)12(13)11-7-5-4-6-8-11/h4-10,12H,1-3H3/t10-,12+,13?/m0/s1
• InChI Key： NAVCMYOUFSTBGP-LQNXFFKNSA-N
• SMILES： N1(C(C)C)[C@@H](C)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 3A^2

Experimental Properties

• PSA: 3.01